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Compound of Interest |

Compound Name: 2-Isocyanatoprop-1-ene
CAS No.: 4747-87-9
Cat. No.: B3383724
- 7

Isopropenyl isocyanate (IPIC), CAS 4747-87-9, represents a unique class of "heterofunctional
monomers" containing both an electron-deficient olefin (vinyl group) and a highly reactive
isocyanate moiety. Unlike its saturated analog, isopropyl isocyanate, IPIC offers a divergent
reactivity profile that allows for the synthesis of functionalized polymers and complex
heterocyclic scaffolds.

This guide serves as an expanded technical resource, transcending the standard Safety Data
Sheet (SDS) to provide actionable protocols for synthesis, stabilization, and application in drug
development.

Part 1: Physicochemical Characterization

IPIC is a volatile, lachrymatory liquid. Its structure allows it to act as a "chameleon" reagent—
behaving as a monomer in radical polymerizations or as an electrophile in nucleophilic
additions.

Chemical Identity & Constants
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Property Value | Description Notes
Distinct from Isopropyl
CAS Number 4747-87-9
Isocyanate (CAS 1795-48-8)
IUPAC Name 2-1socyanatopropene
Molecular Formula C4HsNO
Molecular Weight 83.09 g/mol

Physical State

Colorless Liquid

Pungent, lachrymatory odor

High volatility; often co-distilled

Boiling Point ~60-65 °C (Estimated) ]
with solvents
Density ~0.9 g/cm?3 (Estimated) Based on structural analogs
- ] Soluble in aprotic solvents
Solubility Reacts with water

(DCM, Toluene, THF)

Structural Reactivity Logic

The molecule possesses two orthogonal reactive centers. Understanding the electronic

environment of these centers is crucial for experimental design.

Isopropenyl Isocyanate

(CH2=C(CH3)-NCO)

Vinyl Group (C=C)
Radical Polymerization

Isocyanate Group (N=C=0)
Nucleophilic Addition
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Figure 1: Orthogonal reactivity sites of Isopropenyl Isocyanate.

Part 2: Safety Architecture (SDS Core)

Due to the high reactivity of the isocyanate group and the polymerization potential of the

alkene, IPIC requires a "Defense-in-Depth" safety strategy.
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Hazard Classification (GHS)

o Acute Toxicity: Toxic by inhalation and ingestion.

Skin/Eye Corrosion: Causes severe skin burns and eye damage.

Sensitization: Respiratory sensitizer (may cause asthma-like symptoms).

Specific Hazard:Lachrymator (induces severe tearing).

Reactivity Hazard: Potential for uncontrolled polymerization if unstabilized.

Exposure Response Protocol

The following decision tree outlines the immediate response logic for exposure incidents.

Exposure Incident
Identify Route

— T

Inhalation Skin Contact Eye Contact

i l S

1. Evacuate to fresh air 1. Drench with PEG-400 or water . ] S
2. Oxygen if breathing difficult 2. Do NOT use solvents (increases absorption) 2 Cor%étﬁtlu;hhm;rl]n\?:)al‘;eris(gﬁnﬂgéiatel
3. Monitor for delayed pulmonary edema 3. Remove contaminated clothing i p J y
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Figure 2: Emergency response logic for isocyanate exposure.

Part 3: Handling, Stabilization & Storage
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Researchers often fail to account for the autopolymerization risk of IPIC. Unlike saturated
isocyanates, IPIC can solidify into an insoluble mass if stored improperly.

Stabilization Protocol

To prevent radical polymerization of the vinyl group during storage, a radical inhibitor must be
added.

o Standard Inhibitor: 2,6-Di-tert-butyl-4-methylphenol (BHT) at 100-200 ppm.

» Alternative: Phenothiazine (for higher temperature applications).

Moisture Exclusion (The "Dry Chain")

Isocyanates react with ambient moisture to form carbamic acids, which decarboxylate to
amines. These amines then react with remaining isocyanate to form ureas (white precipitate).

» Storage: Store under inert atmosphere (Argon/Nitrogen) at -20°C.
e Handling: Use Schlenk lines or a glovebox. All glassware must be flame-dried.

Part 4: Synthetic Utility & Protocols

IPIC is primarily synthesized via the Curtius Rearrangement of methacryloyl azide. This route
avoids the use of phosgene but requires careful thermal management to prevent explosion of
the azide intermediate.

Synthesis via Curtius Rearrangement

Reaction Scheme: Methacryloyl Chloride + NaN3 — [Methacryloyl Azide] - (Heat) —
Isopropenyl Isocyanate + N2

Detailed Protocol:

o Azide Formation: Dissolve methacryloyl chloride (1.0 eq) in DCM at 0°C. Add activated
Sodium Azide (1.2 eq) dissolved in water dropwise. Stir vigorously for 2 hours.

o Extraction: Separate the organic layer containing the acyl azide. Critical Safety Note: Do not
concentrate the azide solution to dryness; acyl azides are explosive.
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o Rearrangement: Add the acyl azide solution dropwise to refluxing toluene (or benzene)
containing a radical inhibitor (BHT). The heat triggers the release of nitrogen gas (Nz) and
rearrangement to the isocyanate.

« |solation: Distill the product directly from the reaction mixture under reduced pressure.

Divergent Reaction Pathways

IPIC allows for "Click-and-Polymerize" strategies. You can either polymerize the vinyl group first
(leaving the NCO pendant) or react the NCO group first (leaving the vinyl pendant).

Pathway A: g Vinyl-Functionalized > Post-Polymerization
w Nucleophilic Addition Urethane/Urea (Crosslinking)

Isopropenyl Isocyanateé | . A1gN (Initiator)

Pathway B: g Poly(isopropenyl isocyanate) M Post-Functionalization
Radical Polymerization (Pendant NCO groups) (Bioconjugation)

Click to download full resolution via product page
Figure 3: Divergent synthetic workflows for IPIC.

Application Note: Pathway B is extensively used to create "reactive scaffolds"” for peptide
attachment. The pendant isocyanate groups on the polymer backbone can react with lysine
residues on proteins under mild conditions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2026 BenchChem. All rights reserved. 717 Tech Support


https://www.benchchem.com/product/b3383724?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3383724?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

